Cas no 13090-91-0 (29-Nordammara-17(20),24-dien-21-oicacid, 3,11,16-trihydroxy-, (3a,4a,8a,9b,11a,13a,14b,16b,17Z)- (9CI))

• Product Name: 29-Nordammara-17(20),24-dien-21-oicacid, 3,11,16-trihydroxy-, (3a,4a,8a,9b,11a,13a,14b,16b,17Z)- (9CI)
• CAS No: 13090-91-0
• MF: C₂₈H₄₄O₅
• MW: 460.645969390869
• CID: 165177
• PubChem ID: 3037744
• Update Time: 2025-04-19

29-Nordammara-17(20),24-dien-21-oicacid, 3,11,16-trihydroxy-, (3a,4a,8a,9b,11a,13a,14b,16b,17Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 29-Nordammara-17(20),24-dien-21-oicacid, 3,11,16-trihydroxy-, (3a,4a,8a,9b,11a,13a,14b,16b,17Z)- (9CI)
• (2Z)-6-methyl-2-[(3R,4S,8S,9R,10S,11R,13R,14R,16S)-3,11,16-trihydroxy-4,10,14-trimethyl-1,2,3,4,5,6,7,8,9,11,12,13,15,16-tetradecahydrocyclopenta[a]phenanthren-17-ylidene]hept-5-enoic acid
• 16-O-deacetylfusidic acid
• 29-Nordammara-17(20),24-dien-21-oicacid, 3,11,16-trihydroxy-, (3a,4a,8a,9b,11a,13a,14b,16b,17Z...
• (2Z)-6-methyl-2-[(3alpha,4alpha,8alpha,9beta,11alpha,13alpha,14beta,16beta,17Z)-3,11,16-trihydroxy-4,10,14-trimethylgonan-17-ylidene]hept-5-enoic acid
• 16-O-16-Epideacetylfusidic acid
• 16-O-Desacetylfusidic acid
• 29-Nordammara-17(20),24-dien-21-oic acid, 3,11,16-trihydroxy-, (3alpha,4alpha,8alpha,9beta,11alpha,13alpha,14beta,16beta,17Z)-
• 13090-91-0

• Inchi： 1S/C28H44O5/c1-15(2)7-6-8-17(26(32)33)24-20-13-22(30)25-19(28(20,5)14-23(24)31)10-9-18-16(3)21(29)11-12-27(18,25)4/h7,16,18-23,25,29-31H,6,8-14H2,1-5H3,(H,32,33)/b24-17-/t16-,18?,19-,20-,21+,22+,23-,25-,27-,28+/m0/s1
• InChI Key： FOZPAEYUVIMFOE-MZQWSZLHSA-N
• SMILES： O[C@@H]1C[C@H]2/C(=C(/C(=O)O)\CC/C=C(\C)/C)/[C@H](C[C@]2(C)[C@H]2CCC3[C@H](C)[C@@H](CC[C@]3(C)[C@@H]21)O)O

Computed Properties

• Exact Mass: 460.31902
• Monoisotopic Mass: 460.31887450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99